4-[3-(2-Hydroxyethyl)piperidin-1-yl]benzenesulfonamide

• IUPAC Name: 4-[3-(2-hydroxyethyl)piperidin-1-yl]benzenesulfonamide
• InChI: InChI=1S/C13H20N2O3S/c14-19(17,18)13-5-3-12(4-6-13)15-8-1-2-11(10-15)7-9-16/h3-6,11,16H,1-2,7-10H2,(H2,14,17,18)
• InChI Key: SNYLKKUISIHBJW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=CC=C(C=C2)S(=O)(=O)N)CCO
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

4-[3-(2-Hydroxyethyl)piperidin-1-yl]benzenesulfonamide, also known as HEPS, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

4-[3-(2-Hydroxyethyl)piperidin-1-yl]benzenesulfonamide works by inhibiting the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. By inhibiting this enzyme, this compound can affect a variety of physiological processes, including the regulation of blood flow, fluid balance, and electrolyte balance.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including vasodilation, diuresis, and neuroprotection. These effects make this compound a valuable tool for researchers studying the cardiovascular system, renal system, and nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[3-(2-Hydroxyethyl)piperidin-1-yl]benzenesulfonamide in lab experiments is its specificity for carbonic anhydrase, which allows researchers to selectively target this enzyme and study its effects. However, this compound also has some limitations, including its potential for toxicity at high doses and its limited solubility in water.

Future Directions

There are many potential future directions for research on 4-[3-(2-Hydroxyethyl)piperidin-1-yl]benzenesulfonamide, including studies on its effects in different animal models, investigations into its potential therapeutic applications in human diseases, and the development of new compounds based on its structure. Additionally, further research is needed to fully understand the mechanisms underlying this compound' effects on the nervous system, cardiovascular system, and renal system.

Synthesis Methods

4-[3-(2-Hydroxyethyl)piperidin-1-yl]benzenesulfonamide can be synthesized through a multistep process involving the reaction of piperidine with 4-chlorobenzenesulfonyl chloride, followed by the addition of ethylene oxide. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

4-[3-(2-Hydroxyethyl)piperidin-1-yl]benzenesulfonamide has been used in a variety of scientific research applications, including studies on the nervous system, cardiovascular system, and renal system. In the nervous system, this compound has been found to have neuroprotective effects and can improve cognitive function. In the cardiovascular system, this compound has been shown to have vasodilatory effects and can improve blood flow. In the renal system, this compound has been found to have diuretic effects and can improve kidney function.